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Introduction
2-(2-Hydroxyethoxy)benzoic acid is a versatile bifunctional molecule that serves as a

valuable starting material in a variety of organic syntheses. Its structure, featuring a carboxylic

acid and a primary alcohol separated by an ether linkage on an aromatic scaffold, allows for

selective transformations at three distinct reactive sites. This unique arrangement opens

pathways to a diverse range of molecular architectures, from simple esters and ethers to

complex heterocyclic systems. This guide provides an in-depth exploration of its synthetic

utility, complete with detailed protocols, mechanistic insights, and practical considerations for its

application in research and development.

The strategic positioning of the hydroxyl and carboxyl groups allows for intramolecular

reactions, leading to the formation of medium-sized heterocyclic rings, which are of significant
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interest in medicinal chemistry. Furthermore, the differential reactivity of the functional groups

enables sequential modifications, making it a key building block for the synthesis of complex

target molecules, including active pharmaceutical ingredients (APIs).

Physicochemical Properties
A clear understanding of the physical and chemical properties of 2-(2-Hydroxyethoxy)benzoic
acid is crucial for its effective use in synthesis.

Property Value Reference

Molecular Formula C₉H₁₀O₄

Molecular Weight 182.17 g/mol

Appearance White to off-white solid

Melting Point ~220 °C Biosynth

Solubility
Soluble in polar organic

solvents

CAS Number 55211-84-2

Synthetic Applications & Protocols
The dual functionality of 2-(2-Hydroxyethoxy)benzoic acid allows for a range of synthetic

transformations. The following sections detail key reactions and provide step-by-step protocols.

Esterification of the Carboxylic Acid Group
The carboxylic acid moiety is readily esterified under standard Fischer esterification conditions.

This reaction is fundamental for modifying the polarity and reactivity of the molecule, or for

protecting the carboxylic acid during subsequent reactions on the hydroxyl group.

Excess Alcohol: Using the alcohol as the solvent drives the equilibrium towards the ester

product, in accordance with Le Chatelier's principle.

Acid Catalyst: A strong acid catalyst, such as sulfuric acid, protonates the carbonyl oxygen of

the carboxylic acid, increasing its electrophilicity and facilitating nucleophilic attack by the
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alcohol.[1]

Reflux Conditions: Heating the reaction mixture to reflux increases the reaction rate, allowing

equilibrium to be reached more quickly.[2]

Materials:

2-(2-Hydroxyethoxy)benzoic acid (1.82 g, 10 mmol)

Methanol (30 mL)

Concentrated Sulfuric Acid (0.5 mL)

Dichloromethane

Saturated Sodium Bicarbonate Solution

Brine

Anhydrous Magnesium Sulfate

Procedure:

In a 100 mL round-bottom flask, suspend 2-(2-Hydroxyethoxy)benzoic acid in methanol.

Carefully add concentrated sulfuric acid dropwise with stirring.

Attach a reflux condenser and heat the mixture to a gentle reflux for 4-6 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

Cool the reaction mixture to room temperature and remove the excess methanol under

reduced pressure.

Dilute the residue with dichloromethane (50 mL) and transfer to a separatory funnel.

Wash the organic layer with water (2 x 30 mL), followed by saturated sodium bicarbonate

solution (2 x 30 mL) to neutralize the excess acid, and finally with brine (30 mL).
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude ester.

Purify the product by column chromatography on silica gel (ethyl acetate/hexane gradient) to

afford pure methyl 2-(2-hydroxyethoxy)benzoate.

Reactants & Conditions

Products2-(2-Hydroxyethoxy)benzoic Acid

Protonated Carbonyl Intermediate

Protonation

Methanol (excess) Nucleophilic Attack

H₂SO₄ (catalyst)

Methyl 2-(2-Hydroxyethoxy)benzoateDehydration

Water

Click to download full resolution via product page

Caption: Fischer Esterification Workflow.

Etherification of the Hydroxyl Group
The primary hydroxyl group can be readily converted to an ether via the Williamson ether

synthesis. This reaction involves the deprotonation of the alcohol to form an alkoxide, which

then acts as a nucleophile to displace a halide from an alkyl halide.[3][4]

Strong Base: A strong base, such as sodium hydride (NaH), is required to deprotonate the

alcohol to form the more nucleophilic alkoxide.

Anhydrous Conditions: The reaction must be carried out under anhydrous conditions as the

strong base and the resulting alkoxide will react with any water present.
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Primary Alkyl Halide: The use of a primary alkyl halide is preferred to minimize competing

elimination reactions (E2) that can occur with secondary and tertiary halides.[3]

Materials:

2-(2-Hydroxyethoxy)benzoic acid (1.82 g, 10 mmol)

Sodium Hydride (60% dispersion in mineral oil, 0.44 g, 11 mmol)

Anhydrous Tetrahydrofuran (THF) (40 mL)

Methyl Iodide (0.68 mL, 11 mmol)

1 M Hydrochloric Acid

Ethyl Acetate

Brine

Anhydrous Sodium Sulfate

Procedure:

To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 2-(2-
Hydroxyethoxy)benzoic acid and anhydrous THF.

Cool the solution to 0 °C in an ice bath.

Carefully add sodium hydride portion-wise. Allow the mixture to stir at 0 °C for 30 minutes,

then warm to room temperature and stir for an additional 30 minutes.

Cool the mixture back to 0 °C and add methyl iodide dropwise.

Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC.

Quench the reaction by the slow addition of water at 0 °C.

Acidify the mixture to pH ~2 with 1 M HCl.
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Extract the product with ethyl acetate (3 x 40 mL).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by recrystallization or column chromatography to yield 2-(2-

methoxyethoxy)benzoic acid.

Reactants

Product

2-(2-Hydroxyethoxy)benzoic Acid

Alkoxide Intermediate

Deprotonation

Sodium Hydride (NaH)

Methyl Iodide

2-(2-Methoxyethoxy)benzoic Acid

SN2 Attack

Reactants Products

2-(2-Hydroxyethoxy)benzoic Acid

Phosphonium Intermediate

Activation of -OH

PPh₃ + DIAD Intramolecular Attack

3,4-Dihydro-2H-benzo[b][1,4]oxazepin-5-oneRing Closure

Triphenylphosphine Oxide +
Reduced DIAD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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